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Introduction

Anhydrous calcium chloride (CaCl₂) is a highly effective and widely used desiccant in

laboratory settings. Its hygroscopic and deliquescent properties make it an excellent choice for

a variety of applications, from drying liquids and gases to maintaining a dry environment in

desiccators.[1][2] This document provides detailed application notes and protocols for

researchers, scientists, and drug development professionals on the proper use of anhydrous

calcium chloride as a laboratory desiccant.

Key Properties and Advantages

Anhydrous calcium chloride is a salt that readily absorbs moisture from its surroundings.[1][2] It

can attract and absorb several times its own weight in water, eventually dissolving into a liquid

brine if the humidity is high enough.[1] Key advantages of using calcium chloride as a

desiccant include:

High Hygroscopicity: It has a strong affinity for water and can achieve a moisture absorption

rate of up to 300% of its own weight.[3][4]

Rapid Moisture Absorption: Calcium chloride desiccants exhibit a fast rate of moisture

absorption, making them suitable for applications requiring quick drying.[3][5]

Wide Effective Temperature Range: It functions effectively as a desiccant over a broad

temperature range, from below freezing up to 80°C or more.[1]
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Cost-Effectiveness: Calcium chloride is a relatively inexpensive and readily available

desiccant.[2]

Regenerability: Saturated calcium chloride can be regenerated by heating, allowing for its

reuse.[3][6]

Quantitative Data

The following table summarizes the key quantitative properties of anhydrous calcium chloride

as a desiccant.

Property Value Notes

Chemical Formula CaCl₂ Anhydrous form

Appearance White pellets or flakes [1]

Moisture Absorption Capacity Up to 300% of its own weight

[3][4][7] Can absorb up to 10

times its net weight in its pure

form.[8]

Effective Temperature Range 0°C to 90°C [8]

Regeneration Temperature ~250°C (482°F)

Heating for at least one hour is

recommended for complete

dehydration.[6][9] Lower

temperatures of 47-60°C have

also been investigated for

liquid desiccant regeneration.

[10]

Experimental Protocols
Protocol 1: Use of Anhydrous Calcium Chloride in a
Desiccator
This protocol describes the standard procedure for using anhydrous calcium chloride to

maintain a dry environment within a laboratory desiccator for storing moisture-sensitive

samples.
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Materials:

Glass or plastic desiccator with a perforated plate[11]

Anhydrous calcium chloride pellets or flakes[12]

Laboratory scoop or spatula

Samples requiring dry storage

Vacuum grease (for glass desiccators)

Procedure:

Preparation of the Desiccator:

Ensure the desiccator is clean and dry.

For glass desiccators, apply a thin, even layer of vacuum grease to the ground-glass rim

of the lid to ensure an airtight seal.[13]

Adding the Desiccant:

Remove the perforated plate from the desiccator.

Carefully add a layer of anhydrous calcium chloride pellets or flakes to the bottom

chamber of the desiccator. The layer should be deep enough to provide sufficient drying

capacity but not so high as to touch the perforated plate.

Replace the perforated plate.

Placing Samples:

Place the moisture-sensitive samples on the perforated plate. Ensure samples are stable

and will not tip over.

Sealing the Desiccator:
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Carefully place the lid on the desiccator. For glass desiccators, slide the lid horizontally

into place to create a good seal with the vacuum grease.[13]

Monitoring and Maintenance:

Periodically check the calcium chloride. If it appears wet or has begun to liquefy, it needs

to be regenerated or replaced.

Protocol 2: Regeneration of Saturated Calcium Chloride
This protocol outlines the procedure for regenerating hydrated calcium chloride for reuse as a

desiccant.

Materials:

Saturated (hydrated) calcium chloride

Heat-resistant borosilicate glass beaker or evaporating dish[14]

Drying oven capable of reaching 250°C

Tongs or heat-resistant gloves

Mortar and pestle (optional)

Airtight storage container

Procedure:

Transfer of Hydrated Desiccant:

Carefully transfer the hydrated calcium chloride from the desiccator into a heat-resistant

borosilicate glass beaker or evaporating dish.[14]

Heating and Dehydration:

Place the beaker or dish in a drying oven preheated to approximately 250°C (482°F).[6]
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Heat for at least one hour to ensure complete dehydration.[6][9] The hydrated calcium

chloride will first melt and then the water will boil off.[14]

Cooling and Storage:

Using tongs or heat-resistant gloves, carefully remove the container from the oven.

Immediately cover the container and allow it to cool in a dry environment, such as a

desiccator with fresh desiccant.

Once cooled, the regenerated anhydrous calcium chloride can be broken into smaller

pieces using a mortar and pestle if necessary.[14]

Store the regenerated calcium chloride in a tightly sealed, airtight container to prevent

premature moisture absorption.[6]

Safety Precautions:

Calcium chloride can cause serious eye irritation (H319).[1] Always wear appropriate

personal protective equipment (PPE), including safety glasses or goggles, when handling.

In case of eye contact, rinse cautiously with water for several minutes.[15]

Wash hands thoroughly after handling.[15]

When regenerating calcium chloride, be aware that the hydrated form will melt before the

water boils off. Use a container that can safely hold the liquid and prevent spillage.[14]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.nbinno.com/article/water-treatment-agents/maximizing-efficiency-how-to-reuse-calcium-chloride-desiccants-ua
https://streampeak.com.sg/moisture-absorbers/silica-gel-vs-calcium-chloride/
https://www.motorhomefacts.com/threads/can-you-dry-out-and-reuse-calcium-chloride.32022/
https://www.motorhomefacts.com/threads/can-you-dry-out-and-reuse-calcium-chloride.32022/
https://www.nbinno.com/article/water-treatment-agents/maximizing-efficiency-how-to-reuse-calcium-chloride-desiccants-ua
https://absortech.com/damage-prevention/moisture-damage-risk/why-calcium-chloride/
https://wisesorbent.com/wp-content/uploads/2017/09/MSDS_High-Performance-Desiccant_2023.pdf
https://wisesorbent.com/wp-content/uploads/2017/09/MSDS_High-Performance-Desiccant_2023.pdf
https://www.motorhomefacts.com/threads/can-you-dry-out-and-reuse-calcium-chloride.32022/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Usage Maintenance

Start clean_desiccant

Clean Desiccator

Add CaCl₂

Place Sample Seal Desiccator Store Sample Monitor CaCl₂
Regenerate/Replace

Saturated

Reuse

Click to download full resolution via product page

Caption: Workflow for using calcium chloride in a laboratory desiccator.
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Caption: Protocol for the regeneration of saturated calcium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.quora.com/Why-is-an-anhydrous-calcium-chloride-used-in-desiccators
https://wisesorbent.com/knowledge/what-is-calcium-chloride-desiccant/
https://www.absorbwell.com/info/what-is-the-moisture-absorption-of-calcium-chl-40502573.html
https://inpat.co.id/calcium-chloride/
https://www.nbinno.com/article/water-treatment-agents/maximizing-efficiency-how-to-reuse-calcium-chloride-desiccants-ua
https://www.echemi.com/cms/1682592.html
https://superdryers.com/media_posts/introducing-calcium-chloride-desiccant/
https://streampeak.com.sg/moisture-absorbers/silica-gel-vs-calcium-chloride/
https://www.icrepq.com/icrepq'13/342-bouzenada.pdf
https://www.camlab.co.uk/blog/a-simple-guide-to-desiccators
https://www.researchgate.net/post/Which_form_of_calcium_chloride_is_best_to_use_for_dessicating_biological_sample
https://m.youtube.com/watch?v=3btgLD4ZTD8
https://www.motorhomefacts.com/threads/can-you-dry-out-and-reuse-calcium-chloride.32022/
https://www.motorhomefacts.com/threads/can-you-dry-out-and-reuse-calcium-chloride.32022/
https://wisesorbent.com/wp-content/uploads/2017/09/MSDS_High-Performance-Desiccant_2023.pdf
https://www.benchchem.com/product/b8817810#using-calol-as-a-desiccant-in-laboratory-settings
https://www.benchchem.com/product/b8817810#using-calol-as-a-desiccant-in-laboratory-settings
https://www.benchchem.com/product/b8817810#using-calol-as-a-desiccant-in-laboratory-settings
https://www.benchchem.com/product/b8817810#using-calol-as-a-desiccant-in-laboratory-settings
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8817810?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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